Cas no 2680824-31-9 (4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid)

• Product Name: 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
• CAS No: 2680824-31-9
• MF: C₁₇H₁₆N₂O₄
• MW: 312.319944381714
• CID: 5636266
• PubChem ID: 165923497
• Update Time: 2025-06-26

4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{benzyl[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-2-carboxylic acid
• EN300-28292456
• 2680824-31-9
• 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

• Inchi： 1S/C17H16N2O4/c1-2-10-23-17(22)19(12-13-6-4-3-5-7-13)14-8-9-18-15(11-14)16(20)21/h2-9,11H,1,10,12H2,(H,20,21)
• InChI Key： PYEOEBKFOUKQHX-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CN=C(C(=O)O)C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 312.11100700g/mol
• Monoisotopic Mass: 312.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.7Ų

Additional information on 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

Introduction to 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic Acid (CAS No. 2680824-31-9)

4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid, identified by the CAS number 2680824-31-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The structural uniqueness of this molecule lies in its pyridine core, which is functionalized with a benzyl(prop-2-en-1-yloxy)carbonylamino group, contributing to its complex chemical properties and biological interactions.

The benzyl(prop-2-en-1-yloxy)carbonylamino moiety is particularly noteworthy as it integrates elements that are known to enhance the solubility and bioavailability of pharmaceutical agents. This feature is crucial in drug design, where the ability to cross biological membranes and reach target sites efficiently is paramount. The pyridine ring itself is a common pharmacophore in many drugs, known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of the carboxylic acid group at the 2-position further extends the compound's potential for further derivatization, enabling the creation of more complex analogs with tailored properties.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have indicated that 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid may interact with various enzymes and receptors, suggesting its utility in developing treatments for a range of diseases. For instance, preliminary computational studies have suggested that this compound could inhibit certain kinases, which are often overactive in cancers and inflammatory diseases. The benzyl group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its reactivity and binding characteristics.

In vitro experiments have begun to explore the pharmacological profile of this compound. Initial assays have shown that it exhibits moderate activity against several targets, including an enzyme implicated in pain signaling and another involved in metabolic disorders. The prop-2-en-1-yloxy part of the molecule appears to contribute to its stability and resistance to metabolic degradation, which are critical factors for drug efficacy. Furthermore, the carboxylic acid group provides a site for further chemical modifications, allowing researchers to fine-tune the properties of the compound for specific applications.

The synthesis of 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, are employed to construct the complex framework of the molecule. These synthetic approaches not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovation in chemical synthesis for developing new drugs.

One of the most exciting aspects of this compound is its potential in combination therapy. Given its interaction profile with multiple targets, it may be effective when used alongside other drugs that act on different pathways. This concept aligns with current trends in drug development, which emphasize polypharmacicity—the ability of a single drug to affect multiple targets simultaneously—to enhance therapeutic outcomes and reduce side effects. The benzyl(prop-2-en-1-yloxy)carbonylamino group seems particularly well-suited for this purpose, as it can be engineered to interact with various biological systems without causing undue toxicity.

As research progresses, additional derivatives of 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid are likely to be explored. By modifying specific parts of the molecule—such as replacing or altering functional groups—scientists can generate libraries of compounds with diverse properties. High-throughput screening techniques will play a crucial role in identifying those derivatives with optimal activity and selectivity for therapeutic use. The integration of machine learning algorithms into these screening processes promises to accelerate discovery by predicting promising candidates based on large datasets.

The regulatory landscape for new pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such compounds like 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid move from laboratory research into clinical trials, their potential will be thoroughly evaluated by regulatory agencies worldwide. The outcomes of these trials will determine whether they progress into marketable therapies or remain as valuable research tools.

In conclusion, 4-{benzyl(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680824-31-9) represents a significant advancement in pharmaceutical chemistry due to its unique structure and promising biological activities. Its development underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in discovering new treatments for human diseases. As research continues and more derivatives are explored, this compound may one day contribute to innovative therapeutic strategies that improve global health outcomes.